(5Z)-5-({4-[4-(trifluoromethyl)piperidin-1-yl]phenyl}methylidene)-1,3-thiazolidine-2,4-dione

• IUPAC Name: (5Z)-5-[[4-[4-(trifluoromethyl)piperidin-1-yl]phenyl]methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C16H15F3N2O2S/c17-16(18,19)11-5-7-21(8-6-11)12-3-1-10(2-4-12)9-13-14(22)20-15(23)24-13/h1-4,9,11H,5-8H2,(H,20,22,23)/b13-9-
• InChI Key: SMOXSGFATCVGFA-LCYFTJDESA-N
• Canonical SMILES: C1CN(CCC1C(F)(F)F)C2=CC=C(C=C2)C=C3C(=O)NC(=O)S3
• Isomeric SMILES: C1CN(CCC1C(F)(F)F)C2=CC=C(C=C2)/C=C\3/C(=O)NC(=O)S3
• Molecular Formula: C16H15F3N2O2S
• Molecular Weight: 356.4 g/mol

Description

(5Z)-5-({4-[4-(trifluoromethyl)piperidin-1-yl]phenyl}methylidene)-1,3-thiazolidine-2,4-dione is a useful research compound. Its molecular formula is C16H15F3N2O2S and its molecular weight is 356.36. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

(5Z)-5-({4-[4-(trifluoromethyl)piperidin-1-yl]phenyl}methylidene)-1,3-thiazolidine-2,4-dione and related compounds have demonstrated significant antimicrobial properties. A study by Prakash et al. (2011) found that certain derivatives of thiazolidine-2,4-diones showed promising antibacterial activity against gram-positive bacteria like Staphylococcus aureus and Bacillus subtilis. However, these compounds were less effective against gram-negative bacteria. Additionally, they exhibited excellent antifungal activity, particularly against Aspergillus niger and A. flavus (Prakash et al., 2011).

Anticancer Properties

N. Kumar and Sanjay K. Sharma (2022) reported that thiazolidine-2,4-dione derivatives, upon reaction with various compounds, yielded products with significant anticancer activity. Their study focused on the inhibition of the topoisomerase-I enzyme, a key target in cancer therapy, and found one compound particularly effective against the MCF-7 human breast cancer cell line (N. Kumar & Sanjay K. Sharma, 2022).

Pharmacokinetics and Physicochemical Properties

Volkova et al. (2020) explored a novel antifungal compound from the 1,2,4-triazole class, which shares structural similarities with this compound. They investigated its solubility in different solvents and its pharmacokinetic properties, revealing insights into its potential biological applications (Volkova et al., 2020).

Corrosion Inhibition

Research by Yadav et al. (2015) indicated that certain thiazolidinedione derivatives could act as effective inhibitors for mild steel corrosion in acidic environments. These findings could have implications in the field of material science and engineering, suggesting potential industrial applications (Yadav et al., 2015).